Cas no 33641-89-3 (Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-)

• Product Name: Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
• CAS No: 33641-89-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1459153
• Update Time: 2024-08-23

Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
• 1-Ethoxy-2-methyl-4-(1-methylethyl)benzene

• Inchi： 1S/C12H18O/c1-5-13-12-7-6-11(9(2)3)8-10(12)4/h6-9H,5H2,1-4H3
• InChI Key： JRLDRERIHMGQNM-UHFFFAOYSA-N
• SMILES： CCOC1C(C)=CC(C(C)C)=CC=1

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 239.7±19.0 °C(Predicted)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes